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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883 Get Quote

Essential Safety and Handling Guide for 2-
Methylheptanal
This guide provides crucial safety and logistical information for the handling of 2-
Methylheptanal in a laboratory environment. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment (PPE), operational plans, and disposal methods.

Hazard Identification and Physicochemical
Properties
2-Methylheptanal is a flammable liquid that can cause irritation to the skin, eyes, and

respiratory system. It may also lead to skin sensitization.[1] Understanding its properties is the

first step toward safe handling.
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Property Value Source

Molecular Formula C8H16O [1][2]

Molar Mass 128.212 g/mol [1]

Appearance Clear, colorless liquid [1]

Boiling Point 163°C at 760 mmHg [1]

Flash Point 42.2°C [1]

Density 0.809 g/cm³ [1]

Water Solubility Slightly soluble [1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent exposure. The following table

summarizes the required equipment.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133. A

face shield should be worn if

there is a splash hazard.

Protects against splashes and

vapors that can cause eye

irritation.[3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Prevents skin contact,

irritation, and potential

sensitization.[1]

Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities or splash

potential, an impervious apron

or coveralls are recommended.

Protects skin from accidental

contact.

Respiratory Protection

Not typically required for small-

scale use in a properly

functioning chemical fume

hood. If vapors or aerosols are

likely to be generated, or in

case of inadequate ventilation,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Protects the respiratory system

from irritation due to inhalation

of vapors.[4]

Operational and Disposal Plan
A systematic approach to handling 2-Methylheptanal from receipt to disposal is essential for

laboratory safety.

3.1. Engineering Controls

Ventilation: Always handle 2-Methylheptanal in a well-ventilated area, preferably within a

certified chemical fume hood.
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Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.[3]

Ignition Sources: Keep away from heat, sparks, and open flames. Use spark-proof tools and

explosion-proof equipment.[3]

3.2. Handling Procedures

Receiving: Upon receipt, inspect the container for damage or leaks.

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids, away

from incompatible materials such as oxidizing agents. Keep containers tightly closed.

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[3]

3.3. Spill Management

Evacuation: In case of a spill, evacuate non-essential personnel from the area.

Containment: For small spills, absorb the material with a non-combustible absorbent such as

sand or vermiculite.[3]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed,

properly labeled container for hazardous waste disposal.[3]

Ventilation: Ensure adequate ventilation during cleanup.

3.4. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation develops.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[3]
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

3.5. Disposal Plan

Waste Collection: Collect all 2-Methylheptanal waste, including contaminated absorbents

and PPE, in a designated, leak-proof, and clearly labeled hazardous waste container.[5][6][7]

Waste Segregation: Do not mix with incompatible waste streams.

Disposal Route: Dispose of hazardous waste through a licensed and certified waste disposal

company, following all federal, state, and local regulations.[8] Under no circumstances

should it be disposed of down the drain.[5]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-Methylheptanal in a

laboratory setting.
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Caption: Workflow for the safe handling of 2-Methylheptanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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